Cas no 121424-52-0 (Emamectin B1b)

• Product Name: Emamectin B1b
• CAS No: 121424-52-0
• Molecular Formula: C₄₈H₇₃NO₁₃
• Molecular Weight: 872.0921
• CID: 1066753
• PubChem ID: 15279960

Emamectin B1b Properties

Names and Identifiers

• emamectin B1b
• P37ZE6MHXI
• UNII-P37ZE6MHXI
• 121424-52-0
• EMAMECTIN B1B [MI]
• AVERMECTIN A1A, 5-O-DEMETHYL-25-DE(1-METHYLPROPYL)-4''-DEOXY-4''-(METHYLAMINO)-25-(1-METHYLETHYL)-, (4''R)-
• 4''-EPI-(METHYLAMINO)-4''-DEOXYAVERMECTIN B1B
• 4''-DEOXY-4''-EPI-(METHYLAMINO)AVERMECTIN B1B
• (1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-21',24'-dihydroxy-12'-[(2R,4S,5S,6S)-4-methoxy-5-[(2S,4S,5R,6S)-4-methoxy-6-methyl-5-(methylamino)oxan-2-yl]oxy-6-methyloxan-2-yl]oxy-3,11',13',22'-tetramethyl-2-propan-2-ylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one
• NS00099446
• EMAMECTIN COMPONENT B1B
• 4''-DEOXY-4''-EPI-METHYLAMINOAVERMECTIN B1B
• (4''R)-5-O-DEMETHYL-25-DE(1-METHYLPROPYL)-4''-DEOXY-4''-(METHYLAMINO)-25-(1-METHYLETHYL)AVERMECTIN A1A
• J-004494
• DTXSID80153265
• Emamectin B1b;Avermectin A1a, 5-O-demethyl-25-de(1-methylpropyl)-4''-deoxy-4''-(methylamino)-25-(1-methylethyl)-, (4''R)-; Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran], avermectin A1a deriv.; 4''-Deoxy-4''-epi-methylaminoavermectin B1b; Emamectin B1b
• SCHEMBL18293714

• InChIKey： DXIOOXFZLKCVHK-VAUHGISYSA-N
• Inchi： 1S/C48H73NO13/c1-25(2)42-28(5)17-18-47(62-42)23-34-20-33(61-47)16-15-27(4)43(26(3)13-12-14-32-24-55-45-41(50)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-11)44(31(8)57-39)60-38-21-36(53-10)40(49-9)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,16,20-24H2,1-11H3/b13-12+,27-15+,32-14+/t26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39-,40+,41+,42+,43-,44-,45+,47+,48+/m0/s1
• SMILES： O1C([H])([H])C2=C([H])C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C(C([H])([H])[H])=C([H])C([H])([H])[C@]3([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]4(C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])O4)O3)OC([C@]3([H])C([H])=C(C([H])([H])[H])[C@]([H])([C@]1([H])[C@]32O[H])O[H])=O)O[C@@]1([H])C([H])([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])([C@]([H])(C([H])([H])[H])O1)N([H])C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H] |c:8,23,t:4|

Computed Properties

• Exact Mass: 871.50819138g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 8
• Monoisotopic Mass: 871.50819138g/mol
• Heavy Atom Count: 62
• Complexity: 1730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides